Cas no 1342690-16-7 (1-(3-Chlorophenyl)pent-4-en-1-one)

• Product Name: 1-(3-Chlorophenyl)pent-4-en-1-one
• CAS No: 1342690-16-7
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 2120054
• Update Time: 2025-05-25

1-(3-Chlorophenyl)pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)pent-4-en-1-one
• IHFLMGMYVDKACS-UHFFFAOYSA-N
• 4-Penten-1-one,1-(3-chlorophenyl)-
• 1-(3-Chlorophenyl)pent-4-en-1-one

• Inchi： 1S/C11H11ClO/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h2,4-6,8H,1,3,7H2
• InChI Key： IHFLMGMYVDKACS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Chlorophenyl)pent-4-en-1-one

Exploring 1-(3-Chlorophenyl)pent-4-en-1-one (CAS No. 1342690-16-7): Properties, Applications, and Industry Insights

1-(3-Chlorophenyl)pent-4-en-1-one (CAS No. 1342690-16-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ketone derivative combines a chlorophenyl moiety with an alkenyl chain, offering versatile reactivity for synthetic applications. As demand for high-purity intermediates grows, this compound has emerged as a valuable building block in small-molecule drug discovery and material science.

The compound's molecular structure (C₁₁H₁₁ClO) features a 3-chlorophenyl group attached to a pent-4-en-1-one backbone, creating opportunities for diverse chemical modifications. Researchers particularly value its α,β-unsaturated ketone functionality, which enables participation in Michael additions and cyclization reactions. These properties align with current trends in green chemistry, where efficient synthetic pathways are prioritized.

In pharmaceutical contexts, 1-(3-Chlorophenyl)pent-4-en-1-one serves as a precursor for biologically active molecules. Its structure appears in studies targeting enzyme inhibitors and receptor modulators, addressing growing interest in personalized medicine approaches. The compound's chlorine substituent enhances its potential for creating lipophilic pharmacophores, a key consideration in CNS drug development.

Material scientists utilize this compound in developing advanced polymers and functional coatings. The alkenyl group allows for cross-linking reactions, while the aromatic system contributes to thermal stability—properties highly sought after in electronic materials and renewable energy applications. These applications respond to market demands for sustainable materials with enhanced performance characteristics.

Analytical characterization of CAS 1342690-16-7 typically involves HPLC purification and spectroscopic verification (NMR, IR, MS). Recent advancements in process chemistry have improved its synthesis scalability, addressing industry needs for cost-effective production. Quality control protocols emphasize isomeric purity, as this significantly impacts downstream applications in catalytic systems and asymmetric synthesis.

Environmental considerations for 1-(3-Chlorophenyl)pent-4-en-1-one follow REACH compliance standards, with particular attention to waste minimization strategies. The compound's biodegradation profile and ecotoxicological data are active research areas, reflecting the chemical industry's shift toward eco-friendly practices. These studies contribute to the broader discussion of sustainable chemistry in industrial applications.

Market analysts note increasing procurement of 1342690-16-7 by contract research organizations and academic laboratories. This trend correlates with rising investments in drug discovery pipelines and alternative energy research. Suppliers now offer customized bulk quantities with certificates of analysis, catering to diverse research requirements while maintaining regulatory compliance.

Future research directions for this compound may explore its potential in photocatalysis and click chemistry applications. The combination of its electron-withdrawing and π-conjugated features makes it interesting for developing light-responsive materials. Such innovations align with emerging technologies in optoelectronics and smart coatings, areas experiencing significant growth in patent filings.

Handling 1-(3-Chlorophenyl)pent-4-en-1-one requires standard laboratory safety protocols, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its storage stability benefits from inert atmosphere protection and temperature control—best practices that mirror current quality management trends in fine chemical production.

The scientific literature documents growing citations for CAS 1342690-16-7, particularly in journals covering medicinal chemistry and materials science. This reflects its expanding role in addressing contemporary challenges like antimicrobial resistance and energy storage solutions. Researchers continue to investigate its structure-activity relationships, contributing valuable data to cheminformatics databases.